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Compound of Interest

Compound Name: 3-Bromo-7-Nitroindazole

Cat. No.: B043493 Get Quote

Technical Support Center: 3-Bromo-7-
Nitroindazole
Welcome to the technical support center for 3-Bromo-7-Nitroindazole. This resource is

designed to provide researchers, scientists, and drug development professionals with

comprehensive guidance on the effective use of this potent neuronal nitric oxide synthase

(nNOS) inhibitor. Here you will find troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and key technical data to help you avoid common pitfalls and

ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is 3-Bromo-7-Nitroindazole?

A1: 3-Bromo-7-Nitroindazole is a potent and selective inhibitor of the neuronal nitric oxide

synthase (nNOS) enzyme.[1] It is more potent than its parent compound, 7-nitroindazole. It is

widely used in neuroscience research to study the role of nitric oxide (NO) in various

physiological and pathological processes, including metabolic and neurological diseases like

diabetes, stroke, and depression.[1]

Q2: How does 3-Bromo-7-Nitroindazole work?
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A2: 3-Bromo-7-Nitroindazole functions by inhibiting the activity of nNOS, the enzyme

responsible for the synthesis of nitric oxide (NO) from L-arginine in neurons.[2] By blocking

nNOS, it reduces the production of NO, an important signaling molecule in the nervous system.

[2]

Q3: What are the primary research applications of this compound?

A3: This compound is primarily used in studies related to:

Neurodegenerative diseases

Neuropathic pain

Cerebral ischemia and stroke[3]

Spatial learning and memory[2]

Depression-like behaviors[1]

Maternal aggression[4]

Q4: What are the known off-target effects?

A4: While generally considered selective for nNOS, some studies have shown that 3-Bromo-7-
Nitroindazole can also inhibit the inducible nitric oxide synthase (iNOS) isoform.[5] In plant

biology research, it has been observed to inhibit blue light-mediated suppression of hypocotyl

elongation in Arabidopsis by interacting with the blue light receptor Cryptochrome 1 (CRY1).[6]

[7] At higher doses in animal studies, sedative effects have been reported.
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Problem Potential Cause Recommended Solution

Compound Precipitation in

Aqueous Media

Low aqueous solubility of 3-

Bromo-7-Nitroindazole.

Prepare a high-concentration

stock solution in an

appropriate organic solvent

like DMSO or ethanol. For final

working solutions, ensure the

final concentration of the

organic solvent is low (typically

<0.5%) and compatible with

your experimental system.

Consider using a vehicle

containing PEG300 and

Tween-80 for in vivo studies to

improve solubility.[1]

Inconsistent or No nNOS

Inhibition

- Compound degradation.-

Incorrect concentration.-

Issues with the assay setup.

- Prepare fresh working

solutions from a properly

stored stock solution for each

experiment.- Verify the final

concentration of the inhibitor in

your assay.- Ensure your

nNOS assay is properly

validated. Run appropriate

positive and negative controls.

Unexpected Cytotoxicity in Cell

Culture

- High concentration of the

compound.- High

concentration of the organic

solvent (e.g., DMSO).- Cell line

sensitivity.

- Perform a dose-response

curve to determine the optimal

non-toxic concentration for

your specific cell line.- Ensure

the final concentration of the

organic solvent in your cell

culture medium is at a non-

toxic level (e.g., ≤0.1%

DMSO).- Test the vehicle alone

as a control to rule out solvent-

induced toxicity.
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Variability in In Vivo Results

- Poor bioavailability.- Improper

animal handling or stress.-

Incorrect dosage or

administration route.

- Use a well-defined vehicle to

ensure consistent delivery of

the compound. A mix of

DMSO, PEG300, Tween-80,

and saline has been reported

for intraperitoneal injections.

[1]- Ensure consistent animal

handling procedures to

minimize stress, which can

impact physiological

responses.- Refer to published

studies for appropriate dosage

ranges for your specific animal

model and research question.

[1][2][3]

Technical Data
Chemical and Physical Properties

Property Value

Molecular Formula C₇H₄BrN₃O₂

Molecular Weight 242.03 g/mol

Appearance Yellow Crystalline Solid

CAS Number 74209-34-0

Solubility Data

Solvent Maximum Concentration

DMSO 100 mM

Ethanol 50 mM
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Storage and Stability

Form Storage Temperature Stability

Solid Powder Desiccate at +4°C As specified by the supplier

Stock Solution in Solvent -20°C or -80°C

Up to 1 month at -20°C, up to

6 months at -80°C.[1] It is

recommended to use freshly

prepared solutions.[8]

Experimental Protocols
1. Preparation of a 100 mM Stock Solution in DMSO

Materials:

3-Bromo-7-Nitroindazole (MW: 242.03 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Weigh out a precise amount of 3-Bromo-7-Nitroindazole powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 24.2 mg.

Add the appropriate volume of DMSO to the powder. For 24.2 mg, add 1 mL of DMSO.

Vortex or sonicate briefly until the solid is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[1]

2. Preparation of Working Solution for In Vivo Administration (Intraperitoneal Injection)

This protocol is based on a published method and can be adjusted as needed.[1]
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Materials:

100 mM stock solution of 3-Bromo-7-Nitroindazole in DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure (for a 1 mL final volume):

In a sterile tube, add 100 µL of the 100 mM DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

This working solution should be prepared fresh on the day of use.[1]
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Caption: The nNOS signaling pathway and the point of inhibition by 3-Bromo-7-Nitroindazole.
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Caption: A generalized workflow for in vitro experiments using 3-Bromo-7-Nitroindazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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